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Compound of Interest

Compound Name: IDH-305

Cat. No.: B612231 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and proper storage of IDH-305. Adherence to

these guidelines is critical for ensuring the compound's integrity and obtaining reliable

experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid IDH-305?

A1: Solid IDH-305 should be stored in a dry, dark environment. For short-term storage (days to

weeks), a temperature of 0 - 4°C is recommended.[1] For long-term storage (months to years),

the compound should be kept at -20°C.[1][2] Properly stored, IDH-305 has a shelf life of over

two years.[1]

Q2: How should I store IDH-305 in a solvent?

A2: Stock solutions of IDH-305 should be aliquoted to avoid repeated freeze-thaw cycles.[3][4]

For long-term storage, it is recommended to store these solutions at -80°C, which should

maintain stability for up to two years.[4][5][6] For shorter periods, storage at -20°C is

acceptable for up to one year.[3][5]

Q3: In which solvents is IDH-305 soluble?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b612231?utm_src=pdf-interest
https://www.benchchem.com/product/b612231?utm_src=pdf-body
https://www.benchchem.com/product/b612231?utm_src=pdf-body
https://www.benchchem.com/product/b612231?utm_src=pdf-body
http://www.xmobio.com/xmdetailpro.php?id=55
http://www.xmobio.com/xmdetailpro.php?id=55
https://www.abmole.com/products/idh-305.html
https://www.benchchem.com/product/b612231?utm_src=pdf-body
http://www.xmobio.com/xmdetailpro.php?id=55
https://www.benchchem.com/product/b612231?utm_src=pdf-body
https://www.benchchem.com/product/b612231?utm_src=pdf-body
https://www.glpbio.com/kr/idh305.html
https://www.selleckchem.com/products/idh-305.html
https://www.selleckchem.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.ptgcn.com/products/pictures/pdf/CM04697.pdf
https://www.glpbio.com/kr/idh305.html
https://www.medchemexpress.com/IDH-305.html
https://www.benchchem.com/product/b612231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: IDH-305 is soluble in dimethyl sulfoxide (DMSO), but not in water.[1] It is also reported to

be soluble in DMF and Ethanol.[3] For in vivo studies, specific formulations using a combination

of DMSO, PEG300, Tween80, and ddH2O, or DMSO and corn oil have been described.[4]

Q4: Is IDH-305 sensitive to light?

A4: Yes, it is recommended to store IDH-305 in the dark, suggesting potential light sensitivity.[1]

Data Presentation: Storage Conditions Summary
Form Condition Temperature Duration Shelf Life

Solid Powder Short-term 0 - 4°C Days to Weeks

>2 years (if

stored properly)

[1]

Long-term -20°C Months to Years 3 years[4][6]

In Solvent Short-term -20°C 1 month[2][3][4] -

Long-term -80°C
6 months to 1

year[3][4][6]
-

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b612231?utm_src=pdf-body
http://www.xmobio.com/xmdetailpro.php?id=55
https://www.glpbio.com/kr/idh305.html
https://www.selleckchem.com/products/idh-305.html
https://www.benchchem.com/product/b612231?utm_src=pdf-body
https://www.benchchem.com/product/b612231?utm_src=pdf-body
http://www.xmobio.com/xmdetailpro.php?id=55
http://www.xmobio.com/xmdetailpro.php?id=55
https://www.selleckchem.com/products/idh-305.html
https://www.ptgcn.com/products/pictures/pdf/CM04697.pdf
https://www.abmole.com/products/idh-305.html
https://www.glpbio.com/kr/idh305.html
https://www.selleckchem.com/products/idh-305.html
https://www.glpbio.com/kr/idh305.html
https://www.selleckchem.com/products/idh-305.html
https://www.ptgcn.com/products/pictures/pdf/CM04697.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Action

Reduced or no compound

activity in cellular assays.

Improper storage of the solid

compound or stock solution,

leading to degradation.

Verify that the solid compound

and stock solutions have been

stored at the correct

temperatures and protected

from light. Prepare fresh stock

solutions from a new vial of

solid powder if degradation is

suspected.

Repeated freeze-thaw cycles

of the stock solution.

Aliquot stock solutions into

single-use volumes to avoid

repeated temperature cycling.

Incorrect solvent used for

solubilization.

Ensure IDH-305 is dissolved in

a suitable solvent such as

DMSO.[1] For aqueous-based

assays, ensure the final

concentration of DMSO is

compatible with the

experimental system.

Precipitation of the compound

in the stock solution or final

assay medium.

The solubility limit has been

exceeded.

Prepare a new stock solution

at a lower concentration. When

diluting into aqueous media,

ensure the final concentration

and solvent percentage are

appropriate to maintain

solubility.

Use of "wet" or moisture-

absorbing DMSO.

Use fresh, anhydrous DMSO

to prepare stock solutions, as

moisture can reduce the

solubility of IDH-305.[4]

Inconsistent results between

experiments.

Inconsistent handling or

storage of the compound.

Standardize the protocol for

preparing and storing IDH-305

solutions. Ensure all users are

following the same guidelines.
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Degradation of the compound

over the course of a long

experiment.

For lengthy experiments,

consider the stability of the

compound in the specific

experimental medium and

conditions. It may be

necessary to add the

compound fresh at different

time points.

Experimental Protocols & Workflows
Signaling Pathway of Mutant IDH1 Inhibition
Mutations in isocitrate dehydrogenase 1 (IDH1) lead to a neomorphic enzymatic activity,

converting α-ketoglutarate (α-KG) to the oncometabolite R-2-hydroxyglutarate (2-HG).[7] High

levels of 2-HG competitively inhibit α-KG-dependent dioxygenases, leading to epigenetic

alterations and impaired cellular differentiation, which contribute to tumorigenesis.[7] IDH-305 is

a potent and selective inhibitor of mutant IDH1.[8][9] By binding to an allosteric pocket of the

mutant IDH1 enzyme, IDH-305 blocks the production of 2-HG.[8] This leads to a reduction in

cellular 2-HG levels, which can induce cellular differentiation and inhibit the proliferation of

IDH1-mutant tumor cells.[1]
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Caption: IDH-305 inhibits mutant IDH1, blocking 2-HG production.

Recommended Workflow for Handling and Storage of
IDH-305
To ensure the integrity and activity of IDH-305, a systematic approach to its handling and

storage is crucial. This workflow outlines the key steps from receiving the compound to its use

in experiments.
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Caption: Recommended workflow for handling and storing IDH-305.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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